2-[Ethyl-(2-methyl-benzyl)-amino]-ethanol

• IUPAC Name: 2-[ethyl-[(2-methylphenyl)methyl]amino]ethanol
• InChI: InChI=1S/C12H19NO/c1-3-13(8-9-14)10-12-7-5-4-6-11(12)2/h4-7,14H,3,8-10H2,1-2H3
• InChI Key: GLSKVYZKMOCUEX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)CC1=CC=CC=C1C
• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• CAS No.: 81928-93-0

Description

2-[Ethyl-(2-methyl-benzyl)-amino]-ethanol , also known by its IUPAC name α-[2-(Methylamino)ethyl]benzyl alcohol , has the molecular formula C₁₂H₁₉NO . It is a compound with a molecular weight of approximately 193.29 g/mol . The structure consists of an ethanolamine group attached to a benzyl moiety, where the benzyl group bears an ethyl and a methyl substituent .

Synthesis Analysis

The synthesis of this compound involves the reaction of α-[2-(Methylamino)ethyl]benzyl chloride (or a similar precursor) with ethanolamine. The benzyl chloride reacts with ethanolamine, leading to the formation of the desired product. The reaction can be carried out under mild conditions, and purification methods such as column chromatography or recrystallization are typically employed .

Chemical Reactions Analysis

• Free Radical Bromination : The benzylic position in this compound is susceptible to free radical bromination. N-bromosuccinimide (NBS) can be used to selectively brominate the benzylic carbon, resulting in the formation of the corresponding bromo compound .
• Nucleophilic Substitution (SN1/ SN2) : Depending on the specific benzylic halide, substitution reactions can occur via either an SN1 or SN2 pathway. Primary benzylic halides typically react via SN2, while secondary and tertiary benzylic halides favor SN1 due to resonance-stabilized carbocations .